2,3-Dichlorobenzonitrile

• IUPAC Name: 2,3-dichlorobenzonitrile
• InChI: InChI=1S/C7H3Cl2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H
• InChI Key: OHDYZVVLNPXKDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C#N
• Molecular Formula: C7H3Cl2N
• DSSTOX Substance ID: DTXSID101335881
• Molecular Weight: 172.01 g/mol
• CAS No.: 6574-97-6, 61593-48-4

Description

2,3-Dichlorobenzonitrile is an organic compound with the molecular formula C7H3Cl2N. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 60-64°C . This compound is primarily used as an intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dye stuff .

Scientific Research Applications

2,3-Dichlorobenzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: It is used in the development of pharmaceuticals, particularly in the synthesis of intermediates for active pharmaceutical ingredients.

Industry: It is employed in the production of dyes, herbicides, and other agrochemicals.

Safety and Hazards

2,3-Dichlorobenzonitrile is toxic if inhaled, harmful if swallowed, and harmful in contact with skin. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area.

Mechanism of Action

Target of Action

The primary target of 2,3-Dichlorobenzonitrile is the cellulose synthesis pathway in plants . This compound interferes with the production of cellulose, a critical component of plant cell walls .

Mode of Action

This compound acts by inhibiting cellulose synthesis . It disrupts the normal formation of plant cell walls by reducing the amount of cellulose produced . Instead of cellulose, the cell walls adapt to use minimal amounts of cellulose and rely on Ca 2+ -bridge pectates .

Biochemical Pathways

The compound affects the cellulose synthesis pathway . By inhibiting this pathway, it disrupts the normal growth and development of plants, particularly affecting young seedlings of both monocot and dicot species . The downstream effects include altered cell wall structure and potentially stunted growth or death of the plant.

Pharmacokinetics

It’s known that the compound has a high gastrointestinal absorption and is a bbb permeant . It’s also a CYP1A2 inhibitor . More research would be needed to fully outline the ADME properties of this compound and their impact on bioavailability.

Result of Action

The inhibition of cellulose synthesis by this compound leads to significant changes in the plant’s cellular structure. The cell walls adapt by using minimal amounts of cellulose and instead relying on Ca 2+ -bridge pectates . This can lead to the death of young seedlings of both monocot and dicot species .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s solubility in water and its potential to leach into groundwater can affect its distribution in the environment . Furthermore, it’s moderately persistent in soils and very persistent in water , which can influence its long-term effects on plant and aquatic life.

Biochemical Analysis

Biochemical Properties

It is known that 2,3-Dichlorobenzonitrile can be prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride .

Cellular Effects

It is known that the presence of this compound can affect the growth rate and morphology of certain cells . It can also disturb the organization of the cytoskeleton and vesicle trafficking .

Molecular Mechanism

It is known that this compound can react with amines to afford N-substituted benzamides after hydrolysis . It can also be a precursor to diphenylmethanimine via reaction with phenylmagnesium bromide followed by methanolysis .

Temporal Effects in Laboratory Settings

It is known that this compound can be prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride with a higher yield at a much lower reaction temperature compared with ammoxidation of 2,4-dichlorotoluene .

Metabolic Pathways

It is known that this compound can be prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,3-Dichlorobenzonitrile can be synthesized through various methods. One common method involves the reaction of 2,3-dichlorobenzene with sodium cyanide (NaCN) in the presence of a catalyst . Another method includes the ammoxidation of 2,3-dichlorotoluene, where the methyl group is converted to a nitrile group under high temperature and catalytic conditions .

Industrial Production Methods: In industrial settings, the production of this compound often involves the catalytic ammoxidation of dichlorotoluenes. This method is preferred due to its cost-effectiveness and environmental friendliness . The reaction typically occurs at temperatures above 400°C and yields high-purity products .

Chemical Reactions Analysis

Types of Reactions: 2,3-Dichlorobenzonitrile undergoes various chemical reactions, including nucleophilic aromatic substitution, reduction, and coupling reactions .

Common Reagents and Conditions:

Nucleophilic Aromatic Substitution: This reaction involves the replacement of chlorine atoms with nucleophiles such as fluorine or amines.

Reduction: The nitrile group can be reduced to an amine using reagents like lithium aluminum hydride (LiAlH4).

Coupling Reactions: Suzuki-Miyaura coupling reactions can be performed using palladium catalysts to form carbon-carbon bonds.

Major Products:

Nucleophilic Aromatic Substitution: Products include 2,3-difluorobenzonitrile and 2,3-diaminobenzonitrile.

Reduction: The major product is 2,3-dichlorobenzylamine.

Coupling Reactions: Products include various biaryl compounds.

Comparison with Similar Compounds

• 2,4-Dichlorobenzonitrile
• 2,6-Dichlorobenzonitrile
• 3,4-Dichlorobenzonitrile

Comparison: 2,3-Dichlorobenzonitrile is unique due to its specific substitution pattern on the benzene ring, which influences its reactivity and applications. Compared to 2,4- and 2,6-dichlorobenzonitrile, the 2,3-isomer has different physical properties and reactivity profiles, making it suitable for specific synthetic applications .

Synthesis routes and methods

Procedure details

Conc. H2SO4 (1.365 L) and water (4.5 L) were charged into a suitable round bottom flak and the solution was cooled to 0° C. 2,3-Dichloroaniline (650 g, 4.012 moles) was added to the above solution and the reaction mixture was cooled and maintained at 0° C. A saturated solution of sodium nitrite (332.22 g, 4.815 moles) was added dropwise to the reaction while maintaining the temperature below 5° C. The reaction mixture was stirred at 0-5° C. for 1 hr and neutralised with sodium hydroxide at 0-5° C. The neutral solution was added dropwise to the cyanide solution [Cyanide solution obtained by mixing Cu(one)CN (365 g, 4.10 moles), NaCN (340 g 6.93 moles) and water (1.0 L)] at 65° C., under vigorous stirring for a period of 15 mins. The reaction mixture was warmed to 70° C. and stirred for another 15 mins. The 2,3-dichlorobenzonitrile so formed was extracted using ethylacetate (2.0 L). The organic layer was died over sodium sulfate and stripped to give a semi-solid mass of 2,3-dichlorobenzonitile (C6H3Cl2CN).